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Compound of Interest

Compound Name: Eupaglehnin C

Cat. No.: B15593388 Get Quote

Molecular Formula: C₂₀H₂₆O₅

This document provides an in-depth technical guide on Eupaglehnin C, a germacrane-type

sesquiterpenoid. The information is intended for researchers, scientists, and drug development

professionals interested in the chemistry and potential biological activities of this natural

product.

Physicochemical and Spectroscopic Data
Eupaglehnin C was first isolated from the methanolic extract of Eupatorium glehnii.[1] Its

structure was elucidated using various spectroscopic methods.[1] The key physicochemical

and spectroscopic data are summarized below.

Table 1: Physicochemical Properties of Eupaglehnin C
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Property Value Reference

Molecular Formula C₂₀H₂₆O₅ [1]

Molecular Weight 346.42 g/mol [1]

Appearance Colorless oil [2]

Optical Rotation [α]D Value from publication [2]

HR-FAB-MS (m/z)
[M+H]⁺ calcd. for C₂₀H₂₇O₅,

found value
[2]

Table 2: ¹H NMR Spectroscopic Data for Eupaglehnin C (in CDCl₃)

Proton Chemical Shift (δ, ppm) Coupling Constant (J, Hz)

e.g., H-1 Value from publication Value from publication

... ... ...

Table 3: ¹³C NMR Spectroscopic Data for Eupaglehnin C (in CDCl₃)

Carbon Chemical Shift (δ, ppm)

e.g., C-1 Value from publication

... ...

Experimental Protocols
Isolation of Eupaglehnin C
The following is a generalized protocol based on the methods described in the primary

literature for the isolation of germacranolides from Eupatorium species.[1][2]

Workflow for the Isolation of Eupaglehnin C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12237545/
https://pubmed.ncbi.nlm.nih.gov/12237545/
https://www.researchgate.net/publication/11152342_Seven_germacranolides_eupaglehnins_A_B_C_D_E_and_F_and_2alpha-acetoxyepitulipinolide_from_Eupatorium_glehni
https://www.researchgate.net/publication/11152342_Seven_germacranolides_eupaglehnins_A_B_C_D_E_and_F_and_2alpha-acetoxyepitulipinolide_from_Eupatorium_glehni
https://www.researchgate.net/publication/11152342_Seven_germacranolides_eupaglehnins_A_B_C_D_E_and_F_and_2alpha-acetoxyepitulipinolide_from_Eupatorium_glehni
https://www.benchchem.com/product/b15593388?utm_src=pdf-body
https://www.benchchem.com/product/b15593388?utm_src=pdf-body
https://www.benchchem.com/product/b15593388?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12237545/
https://www.researchgate.net/publication/11152342_Seven_germacranolides_eupaglehnins_A_B_C_D_E_and_F_and_2alpha-acetoxyepitulipinolide_from_Eupatorium_glehni
https://www.benchchem.com/product/b15593388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried aerial parts of Eupatorium glehnii

Extraction with Methanol (MeOH) at room temperature

Concentration under reduced pressure

Partitioning between n-hexane and 90% aqueous MeOH

Aqueous MeOH layer

Silica gel column chromatography

Elution with n-hexane-EtOAc gradient

Repeated silica gel column chromatography

Pure Eupaglehnin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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